1-(4-Methoxybenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione

• IUPAC Name: (4-methoxyphenyl)-[2-(4-methoxyphenyl)-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]methanone
• InChI: InChI=1S/C23H24N2O3S/c1-27-18-10-6-16(7-11-18)20-22(29)25(23(24-20)14-4-3-5-15-23)21(26)17-8-12-19(28-2)13-9-17/h6-13H,3-5,14-15H2,1-2H3
• InChI Key: VBIYWSRYBHUQTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3(CCCCC3)N(C2=S)C(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C23H24N2O3S
• Molecular Weight: 408.5 g/mol

Description

1-(4-Methoxybenzoyl)-3-(4-methoxyphenyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione, also known as MDL-73811, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Biological Activity Evaluation

Research on spirocyclic compounds similar to the one has been conducted to evaluate their biological activities. For instance, the development of novel series of anticancer and antidiabetic spirothiazolidines analogs shows the potential of such structures in medicinal chemistry. Compounds with spirocyclic frameworks have demonstrated significant activity against various cancer cell lines and have shown promise as inhibitors of enzymes relevant to diabetes management (Flefel et al., 2019).

Antimicrobial and Antifungal Applications

Spirocyclic compounds have also been evaluated for their antimicrobial properties. Studies on derivatives from the mangrove endophytic fungus Nigrospora sp. have yielded compounds with moderate antitumor and antimicrobial activities, indicating the utility of such structures in developing new antimicrobial agents (Xia et al., 2011).

Material Science and Photodecomposition

The photodecomposition of tetrazole-thiones to carbodiimides, which involves the expulsion of dinitrogen and sulfur to form stable end products, presents an application in material science, particularly in the development of clean decomposition processes (Alawode, Robinson, & Rayat, 2011). Such processes can be valuable in creating materials with specific properties or in environmental remediation.

Synthetic Chemistry and Scaffold Development

In synthetic chemistry, the creation of new scaffolds for drug development is a crucial area. The synthesis of spirobicycloimidazoline, a potential specific inhibitor of glycosidases, demonstrates the significance of spirocyclic compounds in developing novel therapeutic agents (Nakahara et al., 2008). These scaffolds can be pivotal in the discovery of new drugs with improved efficacy and specificity.